7-Amino-2-chloro-8-ethyl-5-oxo-5,8-dihydropyrido[2,3-d]pyrimidine-6-carboxamide

• Molecular Formula: C10H10ClN5O2
• Molecular Weight: 267.67 g/mol
• IUPAC Name: 7-amino-2-chloro-8-ethyl-5-oxopyrido[2,3-d]pyrimidine-6-carboxamide
• InChI: InChI=1S/C10H10ClN5O2/c1-2-16-7(12)5(8(13)18)6(17)4-3-14-10(11)15-9(4)16/h3H,2,12H2,1H3,(H2,13,18)
• InChI Key: YBJNBFUVODVGQE-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C(=O)C2=CN=C(N=C21)Cl)C(=O)N)N

Description

7-Amino-2-chloro-8-ethyl-5-oxo-5,8-dihydropyrido[2,3-d]pyrimidine-6-carboxamide is a useful research compound. Its molecular formula is C10H10ClN5O2 and its molecular weight is 267.67 g/mol. The purity is usually 95%.
BenchChem offers high-quality 7-Amino-2-chloro-8-ethyl-5-oxo-5,8-dihydropyrido[2,3-d]pyrimidine-6-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-Amino-2-chloro-8-ethyl-5-oxo-5,8-dihydropyrido[2,3-d]pyrimidine-6-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution, cooled to 2-5°C. on an ice bath, of 6.29 g (74.78 mmol) of cyanoacetamide in 140 mL of anhydrous DMF are added portionwise 5.98 g (149.55 mmol) of 60% sodium hydride. The mixture is stirred for 15 minutes at 2-5°C. and this suspension is then added rapidly to the solution of 14.5 g (71.22 mmol) of the acid fluoride prepared in step 2.5 in 155 mL of anhydrous DMF, precooled to 2-5°C. on an ice bath. The mixture is stirred overnight at room temperature and then cooled to 2-5°C., and 2.99 g (74.78 mmol) of 60% sodium hydride are added portionwise. The medium is stirred for 4 hours at room temperature, ice is then added slowly to destroy the excess hydride, and the reaction medium is poured into an ice-water mixture. The resulting mixture is acidified by adding aqueous 0.1 N HCl solution. The precipitate formed is isolated by filtration, rinsed with water and then dried in an oven, followed by rinsing with pentane. 14.0 g of expected product are finally obtained in the form of a pale orange solid. Yield=73.4%.